Cas no 2109-72-0 (1-tert-Butoxy-4-nitrobenzene)

• Product name: 1-tert-Butoxy-4-nitrobenzene
• CAS No: 2109-72-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD03094683
• CID: 1398153
• PubChem ID: 10943395

1-tert-Butoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethoxy)-4-nitro-
• 1-[(2-methylpropan-2-yl)oxy]-4-nitrobenzene
• 1-tert-butoxy-4-nitrobenzene
• AKOS006277503
• WQGIOEFHXBODQW-UHFFFAOYSA-N
• CS-0209158
• MFCD03094683
• p-t-butoxynitrobenzene
• BS-22065
• 1-(tert-Butoxy)-4-nitrobenzene
• 2109-72-0
• AB3279
• Z1198161504
• DA-08264
• DTXSID70449225
• EN300-85381
• SCHEMBL2733042
• CAA10972
• 1-tert-Butoxy-4-nitrobenzene

• MDL： MFCD03094683
• Inchi： InChI=1S/C10H13NO3/c1-10(2,3)14-9-6-4-8(5-7-9)11(12)13/h4-7H,1-3H3
• InChI Key： WQGIOEFHXBODQW-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers